Cas no 356044-81-0 (1-(2-fluoroethyl)-1,4-diazepane dihydrochloride)

• Product Name: 1-(2-fluoroethyl)-1,4-diazepane dihydrochloride
• CAS No: 356044-81-0
• MF: C₇H₁₅FN₂
• MW: 146.205805063248
• MDL: MFCD28399320
• CID: 303152
• PubChem ID: 22281317
• Update Time: 2025-08-02

1-(2-fluoroethyl)-1,4-diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-FLUORO-ETHYL)-[1,4]DIAZEPANE
• 1-(2-fluoroethyl)-1,4-diazepane
• 1-(2-fluoroethyl)-1,4-diazepane dihydrochloride
• 356044-81-0
• EN300-2977997
• AKOS006289321
• DTXSID50624290
• 147558-33-6

• MDL： MFCD28399320
• Inchi： 1S/C7H15FN2/c8-2-6-10-5-1-3-9-4-7-10/h9H,1-7H2
• InChI Key： QZPJUPNIVVBDBF-UHFFFAOYSA-N
• SMILES： FCCN1CCNCCC1

Computed Properties

• Exact Mass: 146.12200
• Monoisotopic Mass: 146.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 0.51790

Additional information on 1-(2-fluoroethyl)-1,4-diazepane dihydrochloride

Comprehensive Overview of 1-(2-fluoroethyl)-1,4-diazepane dihydrochloride (CAS No. 356044-81-0)

1-(2-fluoroethyl)-1,4-diazepane dihydrochloride (CAS No. 356044-81-0) is a chemically modified derivative of 1,4-diazepane, featuring a fluoroethyl substitution at the nitrogen position. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the fluoroethyl group enhances its metabolic stability and bioavailability, making it a valuable intermediate for synthesizing novel therapeutic agents.

Researchers are increasingly exploring 1-(2-fluoroethyl)-1,4-diazepane dihydrochloride for its role in modulating central nervous system (CNS) targets. Its structural similarity to diazepine derivatives suggests potential utility in neurological disorders, a topic of high interest in modern medicine. Recent studies highlight its relevance in addressing conditions like anxiety and cognitive impairments, aligning with the growing demand for innovative CNS therapeutics. The compound's dihydrochloride salt form further improves its solubility, facilitating easier formulation for preclinical studies.

The synthesis of 1-(2-fluoroethyl)-1,4-diazepane dihydrochloride involves multi-step organic reactions, including alkylation and fluorination processes. Its CAS No. 356044-81-0 serves as a unique identifier in chemical databases, aiding researchers in tracking its properties and applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize its purity and structural integrity, ensuring compliance with rigorous pharmaceutical standards.

In the context of current trends, the compound's potential as a fluorinated building block resonates with the rising interest in fluorinated pharmaceuticals. Fluorination is a key strategy in drug design, as it often enhances potency and pharmacokinetics. This aligns with frequent search queries like "fluorinated compounds in drug development" or "role of fluorine in medicinal chemistry," underscoring the relevance of 1-(2-fluoroethyl)-1,4-diazepane dihydrochloride in contemporary research.

From a commercial perspective, CAS No. 356044-81-0 is available through specialized chemical suppliers catering to academic and industrial laboratories. Its procurement is often associated with inquiries about "high-purity diazepane derivatives" or "custom synthesis of fluorinated intermediates," reflecting its niche yet growing demand. Proper storage conditions, typically in a cool, dry environment, are essential to maintain its stability over time.

Looking ahead, the versatility of 1-(2-fluoroethyl)-1,4-diazepane dihydrochloride positions it as a promising candidate for further exploration. Its applications extend beyond CNS research, with potential uses in oncology and immunology, areas that dominate current scientific discourse. As the pharmaceutical industry continues to prioritize targeted therapies, compounds like this will remain at the forefront of innovation, addressing unmet medical needs and advancing human health.